Cas no 2137668-99-4 (5-Hexen-2-one, 1-[(phenylmethyl)amino]-)

• Product Name: 5-Hexen-2-one, 1-[(phenylmethyl)amino]-
• CAS No: 2137668-99-4
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 5294170
• Update Time: 2025-06-13

5-Hexen-2-one, 1-[(phenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 5-Hexen-2-one, 1-[(phenylmethyl)amino]-

• Inchi： 1S/C13H17NO/c1-2-3-9-13(15)11-14-10-12-7-5-4-6-8-12/h2,4-8,14H,1,3,9-11H2
• InChI Key： AFDMQVPEUROKQC-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1)C(=O)CCC=C

Additional information on 5-Hexen-2-one, 1-[(phenylmethyl)amino]-

Research Brief on 5-Hexen-2-one, 1-[(phenylmethyl)amino]- (CAS: 2137668-99-4) in Chemical Biology and Pharmaceutical Applications

The compound 5-Hexen-2-one, 1-[(phenylmethyl)amino]- (CAS: 2137668-99-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 5-Hexen-2-one, 1-[(phenylmethyl)amino]- as a versatile intermediate in the synthesis of bioactive molecules. Its structure, featuring a reactive enone moiety and a benzylamino group, makes it a valuable scaffold for the development of novel enzyme inhibitors and receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in targeting cysteine proteases, which are implicated in various pathological conditions, including cancer and inflammatory diseases.

In addition to its synthetic utility, this compound has shown promising pharmacological properties. Preclinical evaluations indicate that derivatives of 5-Hexen-2-one, 1-[(phenylmethyl)amino]- exhibit moderate to high affinity for G-protein-coupled receptors (GPCRs), particularly those involved in neurotransmission. These findings suggest potential applications in neurological disorders, such as Parkinson's disease and depression, although further in vivo studies are required to validate these effects.

The mechanism of action of 5-Hexen-2-one, 1-[(phenylmethyl)amino]- and its derivatives is an area of active investigation. Computational modeling and X-ray crystallography studies have provided insights into its binding interactions with target proteins, revealing key structural motifs that contribute to its bioactivity. For instance, the benzylamino group appears to play a critical role in stabilizing ligand-receptor complexes, while the enone moiety facilitates covalent modifications of nucleophilic residues in the active site of enzymes.

Despite its potential, challenges remain in optimizing the pharmacokinetic and safety profiles of this compound. Recent toxicological assessments have identified dose-dependent hepatotoxicity in animal models, necessitating structural modifications to mitigate adverse effects. Researchers are exploring strategies such as prodrug formulations and targeted delivery systems to enhance the therapeutic index of 5-Hexen-2-one, 1-[(phenylmethyl)amino]-based drugs.

In conclusion, 5-Hexen-2-one, 1-[(phenylmethyl)amino]- (CAS: 2137668-99-4) represents a promising candidate for further development in drug discovery. Its dual functionality as a synthetic intermediate and bioactive molecule underscores its versatility, while ongoing research aims to address its limitations and expand its therapeutic applications. Future studies should focus on elucidating its structure-activity relationships and exploring its potential in combination therapies.